![molecular formula C6H6BrClO2S2 B2433849 4-Bromo-2,5-dimethylthiophene-3-sulfonyl chloride CAS No. 1520470-73-8](/img/structure/B2433849.png)
4-Bromo-2,5-dimethylthiophene-3-sulfonyl chloride
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Description
“4-Bromo-2,5-dimethylthiophene-3-sulfonyl chloride” is a chemical compound with the CAS Number: 1520470-73-8 . It has a molecular weight of 289.6 .
Molecular Structure Analysis
The IUPAC Name for this compound is 4-bromo-2,5-dimethylthiophene-3-sulfonyl chloride . The Inchi Code is 1S/C6H6BrClO2S2/c1-3-5(7)6(4(2)11-3)12(8,9)10/h1-2H3 .Scientific Research Applications
- Antimicrobial Activity : Researchers have explored thiophene derivatives for their antimicrobial properties . 4-Bromo-2,5-dimethylthiophene-3-sulfonyl chloride could be investigated as a potential antimicrobial agent.
- Analgesic and Anti-Inflammatory Effects : Thiophene derivatives have shown analgesic and anti-inflammatory activity . Further studies could evaluate this compound’s potential in pain management and inflammation reduction.
- Light-Emitting Diodes (LEDs) : Thiophene derivatives are used in the fabrication of LEDs due to their semiconducting properties . Investigating the role of 4-bromo-2,5-dimethylthiophene-3-sulfonyl chloride in LED materials could be valuable.
- Metal Corrosion Prevention : Thiophene derivatives have been employed as inhibitors of metal corrosion . Researchers could explore the effectiveness of this compound in protecting metals from corrosion.
- Antitumor Potential : Thiophene derivatives have demonstrated antitumor activity . Investigating whether 4-bromo-2,5-dimethylthiophene-3-sulfonyl chloride exhibits similar effects could be worthwhile.
- Hallucinogenic Activity : While not directly related to this compound, it’s interesting to note that 4-bromo-2,5-dimethoxyphenethylamine (2C-B), a structurally related compound, has hallucinogenic properties . However, this specific compound does not share the same properties.
- Building Blocks : Thiophene derivatives serve as versatile building blocks in organic synthesis . Researchers could explore the reactivity of 4-bromo-2,5-dimethylthiophene-3-sulfonyl chloride in various reactions.
Medicinal Chemistry and Drug Development
Material Science and Electronics
Corrosion Inhibition
Biological Activity and Pharmacology
Chemical Synthesis and Reactions
properties
IUPAC Name |
4-bromo-2,5-dimethylthiophene-3-sulfonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrClO2S2/c1-3-5(7)6(4(2)11-3)12(8,9)10/h1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUNIRDJAHKLVGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(S1)C)Br)S(=O)(=O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrClO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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